Cas no 676495-94-6 (3-(4-Fluorophenyl)piperidine)

• Product Name: 3-(4-Fluorophenyl)piperidine
• CAS No: 676495-94-6
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD08687917
• CID: 68600
• PubChem ID: 24904183
• Update Time: 2025-09-28

3-(4-Fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)piperidine
• 3-(4-fluorophenyl)-Piperidine
• AB48192
• ALBB-005781
• SBB047937
• STK500772
• SureCN2145333
• W17668
• 3-(4-Fluorophenyl)piperidine, AldrichCPR
• AKOS016343995
• DTXSID50647989
• A867220
• SB46074
• BB 0254487
• 676495-94-6
• Piperidine,3-(4-fluorophenyl)-
• FT-0738184
• EN300-1828205
• SCHEMBL2145333
• DS-18048
• MFCD08687917
• AKOS004123348
• 3-(4-fluoro-phenyl)-piperidine
• CS-0060770
• SB45711
• NKQDGXBXNNRWPR-UHFFFAOYSA-N
• PIPERIDINE, 3-(4-FLUOROPHENYL)-

• MDL： MFCD08687917
• Inchi： 1S/C11H14FN/c12-11-5-3-9(4-6-11)10-2-1-7-13-8-10/h3-6,10,13H,1-2,7-8H2
• InChI Key： NKQDGXBXNNRWPR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 179.11100
• Monoisotopic Mass: 179.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.048
• Boiling Point: 261.8°C at 760 mmHg
• Flash Point: 112 ºC
• Refractive Index: 1.506
• PSA: 12.03000
• LogP: 2.62150

3-(4-Fluorophenyl)piperidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-(4-Fluorophenyl)piperidine

Introduction to 3-(4-Fluorophenyl)piperidine (CAS No. 676495-94-6)

3-(4-Fluorophenyl)piperidine, with the CAS number 676495-94-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a fluorinated phenyl group. These features contribute to its potential utility in various therapeutic applications, particularly in the development of drugs targeting central nervous system (CNS) disorders.

The chemical structure of 3-(4-Fluorophenyl)piperidine consists of a piperidine ring, a six-membered cyclic amine, and a 4-fluorophenyl substituent. The presence of the fluorine atom on the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its binding affinity and selectivity for specific receptors. These properties make it an attractive scaffold for the design and synthesis of novel pharmaceutical agents.

In recent years, there has been a growing interest in the use of 3-(4-Fluorophenyl)piperidine as a lead compound for the development of drugs targeting various neurological and psychiatric disorders. For instance, studies have shown that derivatives of this compound exhibit potent activity against serotonin receptors, making them potential candidates for the treatment of depression and anxiety disorders. Additionally, research has explored its potential as an antagonist for nicotinic acetylcholine receptors (nAChRs), which are implicated in conditions such as Alzheimer's disease and schizophrenia.

The pharmacological profile of 3-(4-Fluorophenyl)piperidine has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated that this compound can effectively modulate the activity of various neurotransmitter receptors, including serotonin (5-HT) receptors and dopamine (DA) receptors. These findings have been corroborated by in vivo studies, which have shown that derivatives of 3-(4-Fluorophenyl)piperidine can produce significant behavioral effects in animal models of CNS disorders.

One notable application of 3-(4-Fluorophenyl)piperidine is in the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain. Derivatives of 3-(4-Fluorophenyl)piperidine have been shown to exhibit high selectivity for serotonin transporters (SERTs), making them promising candidates for the next generation of antidepressant drugs. Clinical trials are currently underway to evaluate the safety and efficacy of these compounds in human subjects.

Beyond its applications in CNS disorders, 3-(4-Fluorophenyl)piperidine has also shown promise in other therapeutic areas. For example, recent studies have explored its potential as an anticonvulsant agent for the treatment of epilepsy. Preclinical data suggest that this compound can effectively reduce seizure activity in animal models, providing a new avenue for drug development in this challenging field.

The synthesis of 3-(4-Fluorophenyl)piperidine is well-documented in the literature, with several efficient routes available. One common method involves the reaction of 4-fluorobenzaldehyde with piperidine under reductive conditions. This approach yields high yields and purity, making it suitable for large-scale production. Additionally, advances in synthetic chemistry have led to the development of more environmentally friendly and cost-effective methods for producing this compound.

In conclusion, 3-(4-Fluorophenyl)piperidine (CAS No. 676495-94-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive scaffold for the design and synthesis of novel drugs targeting various neurological and psychiatric disorders. Ongoing research continues to uncover new avenues for its use, further highlighting its importance in modern drug discovery efforts.